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Compound of Interest

Compound Name: PMPMEase-IN-2

Cat. No.: B15296364 Get Quote

For researchers and laboratory professionals handling PMPMEase-IN-2, a novel inhibitor of

prenylated methylated protein methyl esterase (PMPMEase), ensuring proper disposal is

critical for laboratory safety and environmental protection. Although a specific Safety Data

Sheet (SDS) for PMPMEase-IN-2 is not readily available, this guide provides a framework for

its safe handling and disposal based on general principles for research-grade chemical

compounds.

Chemical and Physical Properties
PMPMEase-IN-2, also identified as PMPMEase-IN L-28, is a small molecule inhibitor used in

research settings.[1] A summary of its known quantitative data is presented below.

Property Value

CAS Number 1190196-77-0[1]

Chemical Formula C17H29FO2S2[1]

Molecular Weight 348.54 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Storage
Short term (days to weeks) at 0-4°C; Long term

(months to years) at -20°C[1]
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Experimental Protocols Involving PMPMEase-IN-2
PMPMEase-IN-2 has been utilized in cancer research to study the effects of PMPMEase

inhibition. For instance, a similar specific PMPMEase inhibitor, L-28, was used to treat lung

cancer cells, resulting in concentration-dependent cell death.[2][3] In such experiments, the

compound would be formulated, likely in a solvent like DMSO, and applied to cell cultures.

Waste generated from these protocols would include contaminated culture media, pipette tips,

and other consumables.

Proper Disposal Procedures
Given that PMPMEase-IN-2 is a research chemical with limited safety data, a cautious

approach to disposal is mandatory. The following step-by-step guidance is based on standard

laboratory safety protocols for handling potentially hazardous chemical compounds.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling PMPMEase-IN-2 in its pure form or in solution.

2. Waste Segregation:

Solid Waste: Dispose of all contaminated solid waste, such as pipette tips, tubes, and

gloves, in a designated hazardous chemical waste container. This container should be

clearly labeled with the contents.

Liquid Waste: Collect all liquid waste containing PMPMEase-IN-2, including unused solutions

and contaminated cell culture media, in a sealed, leak-proof hazardous chemical waste

container. The container must be appropriately labeled. Do not pour solutions containing this

compound down the drain.

3. Decontamination of Spills:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry

sand).

Collect the absorbent material into a hazardous waste container.
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Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. All

cleaning materials should also be disposed of as hazardous waste.

4. Final Disposal:

All hazardous waste containers holding PMPMEase-IN-2 waste must be disposed of through

your institution's Environmental Health and Safety (EHS) office. Follow all local, state, and

federal regulations for hazardous waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PMPMEase-IN-
2.
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Caption: Workflow for the safe disposal of PMPMEase-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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